Cas no 145-48-2 (9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid)

• Product Name: 9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid
• CAS No: 145-48-2
• Molecular Formula: C₁₄H₈O₇S
• Molecular Weight: 320.27412
• CID: 36546
• PubChem ID: 8960

9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid Properties

Names and Identifiers

• 9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid
• 1,4-dihydroxy-9,10-dioxoanthracene-2-sulfonic acid
• 1,4-DIHYDROXYANTHRAQUINONE-2-SULFOACID
• 1,4-dihydroxy-9,10-dioxo-9,10-dihydro-anthracene-2-sulfonic acid
• 1,4-Dihydroxyanthraquinone-2-sulfonic acid
• 2-quinizarinsulphonic acid
• 2-sulfoquinizarine
• 2-sulpho-1,4-dihydroxyanthraquinone
• 9,10-Dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenesulfonic acid
• C.I. Pigment Violet 5
• Helio Fast Rubine 4BLA
• Morocco Maroon X-1550
• quinizarin-2-sulfonic acid
• Quinizarin-3-sulfonic acid
• Quinizarin-3-sulphonic acid
• Quinizarinsulfonic acid
• Rufianic acid
• QUINIZARINSULPHONATE
• 2-Quinizarinsulfonic acid
• 1,4-Dihydroxy-2-sulfoanthraquinone
• 1,4-Dihydroxyanthraquinone-2-sulfonic aci
• 1 ,4-dihydroxyanthraquinone-2-sulfonc acid
• 1,4-dihydroxy-9,10-dioxo-anthracene-2-sulfonic acid
• 3SF26I984L
• C.I. 58055
• Anthracenesulfonic acid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-
• 1,4-bis(oxidanyl)-9,10-bis(oxidanylidene)anthracene-2-sulfonic acid
• NSC111951
• EINECS 205-654-2
• 1,4-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
• Q2647306
• NS00020586
• NSC 111951
• A808371
• Rufiansaure
• 145-48-2
• 2-Anthracenesulfonic acid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-
• FT-0721617
• DTXSID7059729
• NSC-111951
• 2-Anthracenesulfonic acid,10-dihydro-1,4-dihydroxy-9,10-dioxo-
• AI3-50015
• SCHEMBL6848143
• UNII-3SF26I984L
• 1,4-dihydroxy-9,10-dioxo-2-anthracenesulfonic acid
• 1,4-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-sulfonicacid

• InChIKey： CCQSBGJULPBARL-UHFFFAOYSA-N
• Inchi： 1S/C14H8O7S/c15-8-5-9(22(19,20)21)14(18)11-10(8)12(16)6-3-1-2-4-7(6)13(11)17/h1-5,15,18H,(H,19,20,21)
• SMILES： OC1C2=C(C(=O)C3C(C2=O)=CC=CC=3)C(O)=CC=1S(O)(=O)=O

Computed Properties

• Exact Mass: 319.99900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 319.999
• Heavy Atom Count: 22
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 137A^2

Experimental Properties

• LogP: 2.20070
• PSA: 137.35000
• Refractive Index: 1.743
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: Blue needle crystal
• Density: 1.792

9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid Security Information

• RTECS：MC0560000
• WGK Germany：2
• Safety Instruction： S24/25
• Hazardous Material transportation number：UN 1789 8/PG 3

9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%